Butanoic acid, 3-(acetyloxy)-2-methylene-, ethyl ester

• CAS No.: 84184-60-1
• Molecular Formula: C9H14O4
• Molecular Weight: 186.20 g/mol
• IUPAC Name: ethyl 3-acetyloxy-2-methylidenebutanoate
• InChI: InChI=1S/C9H14O4/c1-5-12-9(11)6(2)7(3)13-8(4)10/h7H,2,5H2,1,3-4H3
• InChI Key: JJCFEXBXBBTTAG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=C)C(C)OC(=O)C

Description

Butanoic acid, 3-(acetyloxy)-2-methylene-, ethyl ester is a useful research compound. Its molecular formula is C9H14O4 and its molecular weight is 186.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-(1-hydroxyethyl)acrylate (40 g) and pyridine (26.9 ml) in dichloromethane (277 ml) was added dropwise acetyl chloride (23.7 ml) at 0° C. The reaction mixture was stirred for 1 hour and quenched with water (200 ml). The aqueous layer was separated and extracted twice with dichloromethane. The combined organic layers were washed with 1N hydrochloric acid, saturated aqueous sodium hydrogen carbonate water and an aqueous sodium chloride in turn, and then, dried over magnesium sulfate. After the resultant solution was evaporated, the residue was distilled in vacuo to give ethyl 2-(1-acetoxyethyl)acrylate (41.44 g) as a colorless oil.